Cas no 54453-93-9 (Ethyl 2-chloroisonicotinate)

Ethyl 2-chloroisonicotinate is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its key advantages include a reactive chloro substituent at the 2-position of the pyridine ring, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. The ethyl ester group enhances solubility in organic solvents, facilitating downstream processing. This compound is valued for its stability under standard storage conditions and its role in constructing complex heterocyclic frameworks. It is commonly employed in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals, offering a balance of reactivity and handling convenience for industrial applications.
Ethyl 2-chloroisonicotinate structure
Ethyl 2-chloroisonicotinate structure
Product Name:Ethyl 2-chloroisonicotinate
CAS No:54453-93-9
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD04114259
CID:366549
PubChem ID:2762942
Update Time:2025-10-30

Ethyl 2-chloroisonicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloroisonicotinate
    • 2-CHLOROPYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-Pyridinecarboxylicacid, 2-chloro-, ethyl ester
    • ethyl 2-chloropyridine-4-carboxylate
    • Ethyl2-chloroisonicotinate
    • 2-Chloroisonicotinic acid ethyl ester
    • Ethyl 2-chloro-4-pyridinecarboxylate
    • 4-Pyridinecarboxylic acid, 2-chloro-, ethyl ester
    • ethyl 2-chioroisonicotinate
    • KSC493E2P
    • IGRLNCOFYMWKBU-UHFFFAOYSA-N
    • SBB019078
    • AR3365
    • STK503455
    • B
    • TS-02587
    • CS-W019303
    • FT-0647687
    • DTXSID00376595
    • 54453-93-9
    • Z293052298
    • EN300-1252633
    • ethyl2-chloropyridine-4-carboxylate
    • SY016470
    • 2-Chloro-isonicotinic Acid Ethyl Ester
    • A7908
    • SCHEMBL1425666
    • AKOS004910655
    • MFCD04114259
    • ETHYL-2-CHLOROPYRIDINE-4-CARBOXYLATE
    • CHEMBL2251616
    • AM20061701
    • J-400946
    • BBL018011
    • ALBB-005503
    • DB-009066
    • MDL： MFCD04114259
    • Inchi： 1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-10-7(9)5-6/h3-5H,2H2,1H3
    • InChI Key： IGRLNCOFYMWKBU-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CN=1)C(=O)OCC

Computed Properties

  • Exact Mass: 185.02400
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Color/Form: Liquid
  • Boiling Point: 269.2℃ at 760 mmHg
  • Flash Point: 116.6℃
  • PSA: 39.19000
  • LogP: 1.91170

Ethyl 2-chloroisonicotinate Security Information

Ethyl 2-chloroisonicotinate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-chloroisonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
066873-5g
Ethyl 2-Chloroisonicotinate
 54453-93-9 97%
5g
 ￡11.00 2022-03-01
Fluorochem
066873-25g
Ethyl 2-Chloroisonicotinate
 54453-93-9 97%
25g
 ￡42.00 2022-03-01
Fluorochem
066873-100g
Ethyl 2-Chloroisonicotinate
 54453-93-9 97%
100g
 ￡103.00 2022-03-01
Fluorochem
066873-1g
Ethyl 2-Chloroisonicotinate
 54453-93-9 97%
1g
 ￡10.00 2022-03-01
Apollo Scientific
OR2977-5g
Ethyl 2-chloroisonicotinate
 54453-93-9 98+%
5g
 £15.00 2025-03-21
Apollo Scientific
OR2977-25g
Ethyl 2-chloroisonicotinate
 54453-93-9 98+%
25g
 £18.00 2025-03-21
Apollo Scientific
OR2977-100g
Ethyl 2-chloroisonicotinate
 54453-93-9 98+%
100g
 £93.00 2025-02-19
Chemenu
CM178087-100g
Ethyl 2-chloroisonicotinate
 54453-93-9 97%
100g
 $142 2022-06-11
Chemenu
CM178087-500g
Ethyl 2-chloroisonicotinate
 54453-93-9 97%
500g
 $527 2022-06-11
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S66321-5g
Ethyl 2-Chloroisonicotinate
 54453-93-9 98%
5g
 ￥74.00 2021-09-02

Ethyl 2-chloroisonicotinate Production Method

Ethyl 2-chloroisonicotinate Related Literature

54453-93-9 (Ethyl 2-chloroisonicotinate) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.